Cas no 147402-73-1 (Isoxazole,3-methyl-5-[(2R)-1-methyl-2-pyrrolidinyl]-)

• Product Name: Isoxazole,3-methyl-5-[(2R)-1-methyl-2-pyrrolidinyl]-
• CAS No: 147402-73-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 100770
• PubChem ID: 9859069
• Update Time: 2025-04-18

Isoxazole,3-methyl-5-[(2R)-1-methyl-2-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-methyl-5-[(2R)-1-methyl-2-pyrrolidinyl]-
• Isoxazole, 3-methyl-5-[(2R)-1-methyl-2-pyrrolidinyl]- (9CI)
• UNII-8OB8II8DDD
• Isoxazole, 3-methyl-5-((2R)-1-methyl-2-pyrrolidinyl)-
• SCHEMBL8114587
• 3-Methyl-5-(1-methyl-2(R)-pyrrolidinyl)isoxazole
• (R)-3-Methyl-5-(1-methylpyrrolidin-2-yl)isoxazole
• Isoxazole, 3-methyl-5-(1-methyl-2-pyrrolidinyl)-, (R)-
• 3-methyl-5-[(2R)-1-methylpyrrolidin-2-yl]-1,2-oxazole
• 147402-73-1
• A-81754
• 3-Methyl-5-((R)-1-methyl-pyrrolidin-2-yl)-isoxazole
• (R)-ABT-418
• BDBM50035406
• 8OB8II8DDD
• CHEMBL268750
• ABT-418, (R)-
• 3-Methyl-5-(1-methyl-2(R)-pyrrolidinyl)isoxazole ((R)-isomer)

• Inchi： 1S/C9H14N2O/c1-7-6-9(12-10-7)8-4-3-5-11(8)2/h6,8H,3-5H2,1-2H3/t8-/m1/s1
• InChI Key： ILLGYRJAYAAAEW-MRVPVSSYSA-N
• SMILES： O1C(=CC(C)=N1)[C@H]1CCCN1C

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27